Cas no 21863-32-1 (Quinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)-)

Quinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)- structure
21863-32-1 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)-
CAS No:21863-32-1
MF:C16H17N
MW:223.312884092331
MDL:MFCD32068317
CID:1404464
PubChem ID:12288350
Update Time:2025-04-20

Quinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)-
    • 1-benzyl-3,4-dihydro-2H-quinoline
    • KVGJLSBOXZLYTG-UHFFFAOYSA-N
    • SCHEMBL1461825
    • 21863-32-1
    • DTXSID60484685
    • benzyltetrahydroquinoline
    • 1-benzyl-1,2,3,4-tetrahydroquinoline
    • MDL: MFCD32068317
    • Inchi: 1S/C16H17N/c1-2-7-14(8-3-1)13-17-12-6-10-15-9-4-5-11-16(15)17/h1-5,7-9,11H,6,10,12-13H2
    • InChI Key: KVGJLSBOXZLYTG-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 223.13621
  • Monoisotopic Mass: 223.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

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